molecular formula C20H22N6O B2617046 N~4~-benzyl-1-(6-piperidino-4-pyrimidinyl)-1H-imidazole-4-carboxamide CAS No. 1251605-45-4

N~4~-benzyl-1-(6-piperidino-4-pyrimidinyl)-1H-imidazole-4-carboxamide

Cat. No. B2617046
CAS RN: 1251605-45-4
M. Wt: 362.437
InChI Key: WTSVLBNAIHMWMT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N~4~-benzyl-1-(6-piperidino-4-pyrimidinyl)-1H-imidazole-4-carboxamide, also known as BPIC, is a chemical compound that has been of interest to the scientific community due to its potential applications in the field of pharmacology. BPIC has been found to exhibit a range of biochemical and physiological effects, making it a promising candidate for further research.

Scientific Research Applications

Medicinal Chemistry and Drug Design

Piperidines are essential building blocks in drug discovery due to their diverse pharmacological activities. The N-benzyl-1-[6-(piperidin-1-yl)pyrimidin-4-yl]-1H-imidazole-4-carboxamide scaffold can be modified to create novel drug candidates. Researchers have explored its potential as an antiviral agent, particularly against the H1N1 influenza virus . Additionally, derivatives with a piperidine core have been investigated as inhibitors of SARS-CoV2 . Further studies are needed to optimize these compounds for clinical use.

Anticancer Agents

The piperidine nucleus plays a crucial role in the design of anticancer drugs. Researchers have synthesized N-(piperidine-4-yl) benzamide compounds and evaluated their cytotoxic effects against cancer cells. Structure-activity relationship studies revealed that specific substitutions on the piperidine ring enhance cytotoxicity .

Fluorescent Probes and Imaging Agents

Functionalized piperidines can serve as fluorescent probes for cellular imaging. By incorporating fluorine or other substituents, researchers have developed N-substituted 6-fluoro-3-(piperidin-4-yl)-1,2-benzoxazole derivatives. These compounds exhibit fluorescence properties and may find applications in bioimaging .

properties

IUPAC Name

N-benzyl-1-(6-piperidin-1-ylpyrimidin-4-yl)imidazole-4-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H22N6O/c27-20(21-12-16-7-3-1-4-8-16)17-13-26(15-24-17)19-11-18(22-14-23-19)25-9-5-2-6-10-25/h1,3-4,7-8,11,13-15H,2,5-6,9-10,12H2,(H,21,27)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WTSVLBNAIHMWMT-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CCN(CC1)C2=NC=NC(=C2)N3C=C(N=C3)C(=O)NCC4=CC=CC=C4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H22N6O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

362.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-benzyl-1-[6-(piperidin-1-yl)pyrimidin-4-yl]-1H-imidazole-4-carboxamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.